Cas no 2172465-84-6 (({1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine)

• Product Name: ({1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine
• CAS No: 2172465-84-6
• MF: C₁₂H₁₅ClN₄
• MW: 250.727300882339
• CID: 5852494
• PubChem ID: 165866236
• Update Time: 2025-09-23

({1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• ({1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine
• ({1-[(2-chlorophenyl)methyl]-5-methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine
• EN300-1610603
• 2172465-84-6

• Inchi： 1S/C12H15ClN4/c1-9-12(7-14-2)15-16-17(9)8-10-5-3-4-6-11(10)13/h3-6,14H,7-8H2,1-2H3
• InChI Key： RDZVGYDJQQRIJY-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(C)=C(CNC)N=N1

Computed Properties

• Exact Mass: 250.0985242g/mol
• Monoisotopic Mass: 250.0985242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.7Ų

Additional information on ({1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine

Comprehensive Overview of {1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine (CAS No. 2172465-84-6)

The compound {1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine (CAS No. 2172465-84-6) is a specialized heterocyclic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 1,2,3-triazole core and a chlorophenyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the rising demand for novel compounds in drug discovery and material science.

In recent years, the scientific community has focused on triazole-based compounds due to their versatility and efficacy. The {1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine stands out for its structural stability and potential pharmacological properties. With the increasing interest in targeted therapies and precision medicine, this compound could play a pivotal role in developing new treatments for chronic diseases. Its CAS No. 2172465-84-6 is frequently searched in academic databases, reflecting its relevance in contemporary research.

One of the key advantages of {1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine is its synthetic accessibility. The compound can be efficiently prepared using modern click chemistry techniques, which are widely adopted in organic synthesis. This aligns with the growing trend of green chemistry and sustainable practices, as researchers seek eco-friendly methods to produce high-value chemicals. Additionally, its methylamine moiety enhances its solubility and bioavailability, making it suitable for further biological evaluation.

The chlorophenyl group in {1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine contributes to its lipophilic character, which is crucial for membrane permeability in drug design. This feature is particularly relevant in the development of CNS-targeting agents, a hot topic in neuroscience research. Moreover, the compound's triazole ring offers opportunities for structure-activity relationship (SAR) studies, enabling scientists to optimize its properties for specific applications.

From an industrial perspective, CAS No. 2172465-84-6 is often discussed in the context of high-throughput screening and combinatorial chemistry. These approaches are essential for accelerating the discovery of new lead compounds in pharmaceutical development. The compound's molecular diversity also makes it a valuable tool for chemical biology studies, where understanding small molecule interactions is critical.

In conclusion, {1-(2-chlorophenyl)methyl-5-methyl-1H-1,2,3-triazol-4-yl}methyl)(methyl)amine (CAS No. 2172465-84-6) represents a fascinating area of research with broad implications for medicine and materials science. Its structural uniqueness and functional versatility position it as a compound of significant interest for future innovations. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in cutting-edge research.